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Compound of Interest

Compound Name: O6BTG-octylglucoside

Cat. No.: B1588804 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must adhere to specific operational and disposal plans for O6BTG-octylglucoside to ensure

laboratory safety and environmental compliance. This guide provides essential, step-by-step

procedures for the proper handling and disposal of this nonionic surfactant.

O6BTG-octylglucoside, a white, solid powder soluble in water, is classified as a moderate

hazard, known to cause skin and eye irritation. Adherence to the following personal protective

equipment (PPE) protocols is mandatory when handling this chemical:

Gloves: Wear appropriate chemical-resistant gloves.

Protective Clothing: A lab coat or other protective garments are required to prevent skin

contact.

Eye/Face Protection: Safety goggles or a face shield must be worn to protect against dust

particles and splashes.

Summary of Chemical and Physical Properties
For quick reference, the key quantitative data for O6BTG-octylglucoside are summarized in

the table below.
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Property Value

Appearance White Solid Powder

Solubility in Water Soluble

pH 6-7

Molecular Formula C14H28O6

Molecular Weight 292.37 g/mol

Step-by-Step Disposal Protocol
The following procedures provide a clear workflow for the safe disposal of O6BTG-
octylglucoside waste, from initial preparation to final collection.

Waste Segregation and Containerization
Solid Waste:

Carefully sweep up any solid O6BTG-octylglucoside waste, including spilled material or

contaminated disposables (e.g., weighing paper).

Avoid generating dust during collection.

Place the solid waste into a clearly labeled, sealed container designated for non-

hazardous or moderately hazardous solid chemical waste.

Aqueous Solutions:

Collect all aqueous solutions containing O6BTG-octylglucoside in a separate, leak-proof

container.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) department.

The container must be compatible with the solution and securely sealed.
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Labeling of Waste Containers
Proper labeling is critical for safe handling and disposal. Each waste container must be clearly

marked with the following information:

The words "Hazardous Waste" or "Chemical Waste" as required by your institution.

The full chemical name: "O6BTG-octylglucoside".

The concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator or lab contact.

Storage of Waste
Store waste containers in a designated, well-ventilated waste accumulation area.

Ensure that the storage area is away from incompatible materials.

Secondary containment should be used to prevent the spread of material in case of a leak.

Scheduling Waste Pickup
Once the waste container is full or has reached the designated accumulation time limit,

contact your institution's EHS department to schedule a waste pickup.

Do not attempt to dispose of O6BTG-octylglucoside down the drain or in the regular trash.

[1] This substance should not be released into the environment.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of O6BTG-
octylglucoside.
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Caption: Disposal workflow for O6BTG-octylglucoside.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of O6BTG-octylglucoside, minimizing risks to themselves and the environment.

Always consult your institution's specific guidelines and EHS department for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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